Cas no 100214-87-7 (PROPYLENE GLYCOL BEHENATE)
PROPYLENE GLYCOL BEHENATE structure
Product Name:PROPYLENE GLYCOL BEHENATE
CAS No:100214-87-7
MF:C25H50O3
MW:398.662708759308
CID:124007
Update Time:2025-04-18
PROPYLENE GLYCOL BEHENATE Chemical and Physical Properties
Names and Identifiers
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- PROPYLENE GLYCOL BEHENATE
- docosanoic acid,propane-1,2-diol
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- Inchi: 1S/C25H50O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-25(27)28-23-24(2)26/h24,26H,3-23H2,1-2H3
- InChI Key: VDJAHYCCXYNHDE-UHFFFAOYSA-N
- SMILES: C(OC(=O)CCCCCCCCCCCCCCCCCCCCC)C(O)C
Computed Properties
- Exact Mass: 416.38656g/mol
- Monoisotopic Mass: 416.38656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 416.7g/mol
- Topological Polar Surface Area: 77.8Ų
PROPYLENE GLYCOL BEHENATE Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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